Cas no 158331-19-2 (3-bromo-5H,6H,7H-cyclopentabpyridin-1-ium-1-olate)

• Product Name: 3-bromo-5H,6H,7H-cyclopentabpyridin-1-ium-1-olate
• CAS No: 158331-19-2
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD26383578
• CID: 1036440
• PubChem ID: 11506754
• Update Time: 2025-09-18

3-bromo-5H,6H,7H-cyclopentabpyridin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridine 1-oxide
• 3-bromo-1-oxido-6,7-dihydro-5H-cyclopenta[b]pyridin-1-ium
• 3-bromo-5H,6H,7H-cyclopentabpyridin-1-ium-1-olate

• MDL： MFCD26383578
• Inchi： 1S/C8H8BrNO/c9-7-4-6-2-1-3-8(6)10(11)5-7/h4-5H,1-3H2
• InChI Key： CBRKAUGQPDSZPS-UHFFFAOYSA-N
• SMILES： BrC1=C[N+](=C2C(=C1)CCC2)[O-]

Computed Properties

• Exact Mass: 212.97894
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 26.94